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Compound of Interest

Compound Name: I-191

Cat. No.: B608905 Get Quote

Given that "I-191" is not a standard chemical identifier, this document provides safety protocols

for two probable substances based on common laboratory nomenclature: the radioactive

isotope Iodine-131 (¹³¹I) and the chemical mutagen Acridine Mutagen ICR 191. Researchers

and laboratory personnel must verify the exact identity of their substance before proceeding

and consult the corresponding Safety Data Sheet (SDS).

Part 1: Personal Protective Equipment and Handling
for Iodine-131 (¹³¹I)
Iodine-131 is a radioactive isotope of iodine used in medical diagnostics and treatments, as

well as in scientific research. It is a beta and gamma emitter, necessitating strict adherence to

radiation safety protocols to minimize exposure.[1][2] The core principle for handling radioactive

materials is ALARA (As Low As Reasonably Achievable).

Personal Protective Equipment (PPE) for Iodine-131
The following table summarizes the essential PPE for handling Iodine-131.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b608905?utm_src=pdf-interest
https://www.benchchem.com/product/b608905?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iodine
https://world-nuclear.org/information-library/safety-and-security/safety-of-plants/chernobyl-accident
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification & Purpose

Primary Barrier Double Pair of Gloves

Nitrile or other appropriate

disposable gloves should be

worn in two layers to protect

against contamination. Some

iodine compounds can

penetrate surgical rubber

gloves.[3][4]

Lab Coat

A dedicated lab coat,

preferably with long sleeves

and elastic cuffs, to protect

skin and personal clothing

from contamination.

Secondary Barrier Leaded Apron

To be worn when handling

significant quantities of

gamma-emitting isotopes to

reduce radiation dose to the

torso.

Thyroid Shield

A lead-lined collar to protect

the thyroid gland, which readily

absorbs iodine.

Eye & Face Protection Safety Goggles
To protect the eyes from

splashes of radioactive liquid.

Face Shield

To be used in conjunction with

goggles when there is a

significant risk of splashing,

providing full-face protection.

[5]

Dosimetry Dosimeter Badge

Worn on the torso (and

potentially a ring dosimeter for

hands) to monitor radiation

dose received by personnel.
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Operational Plan for Handling Iodine-131
Designated Work Area: All work with unsealed Iodine-131 must be conducted in a

designated radioactive materials work area, typically within a fume hood that is approved for

radioisotope use to contain any volatile iodine.[6]

Shielding: Use lead or high-density plastic shielding to minimize exposure to gamma

radiation.

Contamination Control: Cover work surfaces with absorbent, plastic-backed paper. Regularly

monitor the work area, hands, and clothing for contamination using a Geiger-Müller survey

meter.[6]

Aerosol Prevention: Avoid any procedures that may generate aerosols of radioactive

material.[6]

Hygiene: Do not eat, drink, or apply cosmetics in the laboratory. Wash hands thoroughly after

handling radioactive materials.[5]

Disposal Plan for Iodine-131
Waste Segregation: All waste contaminated with Iodine-131 (gloves, paper, pipette tips, etc.)

must be segregated into designated radioactive waste containers.

Decay-in-Storage: Due to its relatively short half-life of approximately 8 days, the primary

method of disposal for Iodine-131 waste is decay-in-storage.[7][8] Waste should be stored

for at least 10 half-lives (approximately 80 days) to allow the radioactivity to decay to

background levels.

Labeling: Radioactive waste containers must be clearly labeled with the isotope, initial

activity, and date.

Final Disposal: After the decay period, the waste must be surveyed with a radiation meter to

confirm it is at background level before being disposed of as non-radioactive waste. Liquid

waste may have specific dilution and sanitary sewer disposal protocols that must be followed

in accordance with institutional and regulatory requirements.
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Part 2: Personal Protective Equipment and Handling
for Acridine Mutagen ICR 191
Acridine Mutagen ICR 191 is a chemical agent used in genetic and cancer research to induce

frameshift mutations. It is a suspected mutagen and should be handled with appropriate

precautions for hazardous chemicals.

Personal Protective Equipment (PPE) for Acridine
Mutagen ICR 191

PPE Category Item Specification & Purpose

Primary Barrier Chemical-Resistant Gloves
Nitrile or other suitable gloves

to prevent skin contact.

Lab Coat
To protect skin and personal

clothing from contamination.

Eye Protection Chemical Safety Goggles
To protect eyes from dust or

splashes of the chemical.

Respiratory Fume Hood

All handling of the solid or

solutions should be performed

in a certified chemical fume

hood to prevent inhalation.

Operational Plan for Handling Acridine Mutagen ICR 191
Designated Work Area: Work with Acridine Mutagen ICR 191 should be performed in a

designated area within a chemical fume hood.

Avoid Dust and Aerosols: When handling the powdered form, take care to avoid creating

dust. When making solutions, add the solid to the solvent slowly.

Decontamination: The work area should be decontaminated after use.

Hygiene: Do not eat, drink, or apply cosmetics in the laboratory. Wash hands thoroughly after

handling.
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Disposal Plan for Acridine Mutagen ICR 191
Waste Segregation: All waste contaminated with Acridine Mutagen ICR 191 must be

collected in a designated hazardous chemical waste container.

Labeling: The waste container must be clearly labeled with the chemical name and hazard

warnings.

Final Disposal: Dispose of the hazardous waste through your institution's environmental

health and safety office, following all local and national regulations for chemical waste

disposal.

Diagrams and Workflows
Logical Relationship for Handling Hazardous Materials
The following diagram illustrates the logical flow of safety considerations when working with

hazardous materials like Iodine-131 or Acridine Mutagen ICR 191.
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Caption: Logical workflow for handling hazardous laboratory materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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